Cas no 79695-57-1 (Acetic acid,2,2'-[1,5-pentanediylbis(sulfonyl)]bis- (9CI))

• Product Name: Acetic acid,2,2'-[1,5-pentanediylbis(sulfonyl)]bis- (9CI)
• CAS No: 79695-57-1
• MF: C₉H₁₆O₈S₂
• MW: 316.348541259766
• CID: 575177
• PubChem ID: 330596
• Update Time: 2025-04-19

Acetic acid,2,2'-[1,5-pentanediylbis(sulfonyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[1,5-pentanediylbis(sulfonyl)]bis- (9CI)
• 2-[5-(carboxymethylsulfonyl)pentylsulfonyl]acetic acid
• NSC-319677
• NSC319677
• DTXSID90317659
• 79695-57-1

• Inchi： 1S/C9H16O8S2/c10-8(11)6-18(14,15)4-2-1-3-5-19(16,17)7-9(12)13/h1-7H2,(H,10,11)(H,12,13)
• InChI Key： ASTKZVCIYJILAV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCCCCS(CC(=O)O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 316.029
• Monoisotopic Mass: 316.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.517
• Boiling Point: 725.9°C at 760 mmHg
• Flash Point: 392.8°C
• Refractive Index: 1.532
• PSA: 159.64000
• LogP: 1.31710